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Compound of Interest

Compound Name: 2,2-Dimethyl-1-nitropropane

CAS No.: 34715-98-5

Cat. No.: B1626730

Get Quote

This guide provides a comprehensive technical overview of 2,2-Dimethyl-1-nitropropane (tert-

Butylnitromethane), a nitroalkane with significant potential in specialized organic synthesis.

Designed for researchers, chemists, and professionals in drug development, this document

delves into the core chemical properties, synthesis, reactivity, and safety considerations of this

compound, moving beyond a simple data summary to offer insights into its practical application

and handling.

Molecular Identity and Physicochemical Profile
2,2-Dimethyl-1-nitropropane, bearing the CAS Number 34715-98-5, is a primary nitroalkane

characterized by a nitro group attached to a neopentyl (2,2-dimethylpropyl) carbon skeleton.[1]

[2] This structure, featuring a sterically demanding tert-butyl group adjacent to the functional

methylene unit, imparts distinct physical and chemical properties that influence its reactivity and

synthetic utility. The bulky nature of the neopentyl group can sterically hinder certain reactions

while also influencing the stability of reactive intermediates.

The key physicochemical properties of 2,2-Dimethyl-1-nitropropane are summarized in the

table below. This data is critical for planning experimental work, including reaction setup,
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purification, and storage.

Property Value Source(s)

Molecular Formula C₅H₁₁NO₂ [1][2]

Molecular Weight 117.15 g/mol [1]

IUPAC Name 2,2-dimethyl-1-nitropropane [1]

Synonyms
tert-Butylnitromethane,

Nitroneopentane
[2]

CAS Number 34715-98-5 [1][2]

Melting Point 14 °C [2]

Boiling Point 168.95 °C (estimated) [2]

Density 0.9447 g/cm³ [2]

Refractive Index (n_D) 1.4177 [2]

Predicted pKₐ 8.90 ± 0.50 [2]

LogP 1.83 [2]

The predicted pKₐ of approximately 8.9 is of particular importance.[2] This value indicates that

the protons on the α-carbon (the CH₂ group) are significantly acidic, a direct consequence of

the strong electron-withdrawing nature of the adjacent nitro group. This acidity is the

cornerstone of its most significant reactivity, enabling the formation of a nucleophilic nitronate

anion under basic conditions.

Synthesis and Spectroscopic Characterization
Synthetic Pathway
The primary route for the synthesis of 2,2-Dimethyl-1-nitropropane involves the direct

nitration of its parent alkane, 2,2-dimethylpropane (neopentane). A foundational method for this

transformation is described in U.S. Patent 2,408,607, which outlines the vapor-phase nitration

of alkanes.[3] This process involves the reaction of the alkane with nitric acid at elevated

temperatures.
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Figure 1: Synthetic workflow for 2,2-Dimethyl-1-nitropropane.

Experimental Protocol (Illustrative)

The following protocol is an illustrative procedure based on the principles of vapor-phase

alkane nitration. It must be conducted with extreme caution by trained professionals due to the

high temperatures and corrosive nature of the reactants.

Reactor Setup: A corrosion-resistant flow reactor capable of maintaining a stable

temperature between 400-500 °C is assembled. The reactor is equipped with inlets for both

the alkane and nitric acid, and an outlet leading to a condenser and collection trap.

Reactant Preparation: 2,2-Dimethylpropane is vaporized and pre-heated. Concentrated nitric

acid (70%) is vaporized separately.

Reaction: The vaporized streams of 2,2-dimethylpropane and nitric acid are introduced into

the heated reactor. The molar ratio and residence time are critical parameters that must be
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optimized to maximize the yield of the desired primary nitroalkane and minimize side

reactions like oxidation and C-C bond cleavage.

Quenching and Collection: The product stream exiting the reactor is rapidly cooled using a

condenser. The condensate, containing the nitroalkane, unreacted starting materials, and

byproducts, is collected in a cooled trap.

Purification: The collected liquid is neutralized with a weak base (e.g., sodium bicarbonate

solution) to remove acidic byproducts. The organic layer is separated, dried over an

anhydrous salt (e.g., MgSO₄), and purified by fractional distillation under reduced pressure to

isolate the 2,2-Dimethyl-1-nitropropane.

Spectroscopic Profile (Predicted)
No publicly available experimental spectra for 2,2-Dimethyl-1-nitropropane have been

identified. However, a detailed and reliable spectroscopic profile can be predicted based on its

structure and data from analogous compounds.

Figure 2: Structure highlighting key proton environments.
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Technique Predicted Features Rationale

¹H NMR
δ ≈ 4.3-4.5 ppm (s, 2H, Hₐ)δ ≈

1.0-1.1 ppm (s, 9H, Hₑ)

The methylene protons (Hₐ)

are directly attached to the

carbon bearing the strongly

electron-withdrawing nitro

group, causing a significant

downfield shift.[4] The nine

protons of the three methyl

groups (Hₑ) are equivalent and

shielded, appearing as a sharp

singlet, shifted slightly

downfield from neopentane (δ

≈ 0.9 ppm) due to the distant

nitro group.

¹³C NMR

δ ≈ 75-80 ppm (α-CH₂)δ ≈ 32-

35 ppm (quaternary C)δ ≈ 28-

30 ppm (-CH₃)

The α-carbon is significantly

deshielded by the attached

nitro group. The quaternary

and methyl carbon signals are

predicted based on

neopentane (δ 31.5 and 28.5

ppm, respectively), with slight

downfield shifts.[5]

IR

2960-2870 cm⁻¹ (C-H

stretch)1550-1560 cm⁻¹

(asymmetric NO₂ stretch)1370-

1380 cm⁻¹ (symmetric NO₂

stretch)1470 cm⁻¹ (CH₂/CH₃

bend)

The most characteristic signals

are the strong absorption

bands for the asymmetric and

symmetric stretching of the N-

O bonds in the nitro group,

which are definitive for this

functional group.

Mass Spec (EI) m/z = 117 (M⁺, likely weak)m/z

= 71 (M - NO₂)m/z = 57

([C(CH₃)₃]⁺, likely base peak)

The molecular ion (M⁺) may be

observed. Key fragmentation

pathways include the loss of

the nitro group (46 amu) to

give a neopentyl cation and,

more favorably, cleavage of
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the Cα-Cquat bond to form the

highly stable tert-butyl cation

(m/z 57), which is expected to

be the base peak.[6]

Chemical Reactivity and Synthetic Utility
The chemistry of 2,2-Dimethyl-1-nitropropane is dominated by the reactivity of the nitro group

and the acidity of the α-protons. These features make it a valuable building block for

introducing the sterically hindered neopentyl group into more complex molecules.

Nitronate Anion Formation and the Henry Reaction
In the presence of a base, 2,2-Dimethyl-1-nitropropane is deprotonated to form a resonance-

stabilized nitronate anion. This anion is a potent carbon nucleophile that can participate in

various C-C bond-forming reactions, most notably the Henry (or nitroaldol) reaction.[7][8]

2,2-Dimethyl-1-nitropropane
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Deprotonation
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Alkoxide Intermediate
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Figure 3: Mechanism of the Henry (Nitroaldol) Reaction.
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This reaction couples the nitronate with an aldehyde or ketone to form a β-nitro alcohol.[7]

These products are highly versatile synthetic intermediates. The nitro group can be

subsequently reduced to an amine, dehydrated to a nitroalkene, or transformed into other

functional groups, making the Henry reaction a powerful tool for complex molecule synthesis.

Reduction of the Nitro Group
The nitro group can be readily reduced to a primary amine, providing a synthetic route to

neopentylamine (2,2-dimethylpropan-1-amine). This transformation is crucial for incorporating

the neopentyl moiety into pharmacologically active molecules or advanced materials. Several

reagents are effective for the reduction of aliphatic nitro compounds.[9]

Common Reduction Methods:

Catalytic Hydrogenation: Using catalysts like Palladium on Carbon (Pd/C) or Raney Nickel

under a hydrogen atmosphere is a clean and efficient method.

Metal/Acid Reduction: Active metals such as iron (Fe) or zinc (Zn) in an acidic medium (e.g.,

acetic acid or HCl) are classic and robust reagents for this conversion.

Hydride Reduction: Lithium aluminum hydride (LiAlH₄) is effective for reducing aliphatic nitro

compounds to amines.

Starting Material Reagents

Product

2,2-Dimethyl-1-nitropropane

Neopentylamine
(2,2-Dimethylpropan-1-amine)

Reduction

H₂ / Pd-C Fe / HCl LiAlH₄

Click to download full resolution via product page
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Figure 4: Reduction of 2,2-Dimethyl-1-nitropropane to Neopentylamine.

Safety, Handling, and Toxicological Profile
A specific Material Safety Data Sheet (MSDS) or comprehensive toxicological study for 2,2-
Dimethyl-1-nitropropane (CAS 34715-98-5) is not readily available in public databases.

Crucially, its toxicological properties should not be inferred from its structural isomer, 2-

nitropropane (CAS 79-46-9). 2-Nitropropane is a well-documented hepatotoxin and is classified

as a Group 2B carcinogen by the IARC, meaning it is possibly carcinogenic to humans.[10]

Given the lack of specific data and the known hazards of related nitroalkanes, 2,2-Dimethyl-1-
nitropropane must be handled with a high degree of caution as a research chemical with

unknown toxicity.

Recommended Handling Procedures:

Engineering Controls: All manipulations should be performed in a certified chemical fume

hood to prevent inhalation of vapors.

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat,

chemical-resistant gloves (nitrile or neoprene), and splash-proof safety goggles or a face

shield.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents and strong bases.

Disposal: Dispose of waste in accordance with all local, state, and federal regulations for

chemical waste. Do not dispose of down the drain.

Until comprehensive toxicological data becomes available, this compound should be treated as

potentially hazardous upon inhalation, ingestion, and skin contact.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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